Butyl hexanoate
Butyl hexanoate
Butyl hexanoate is an aliphatic ester that can be used as a flavoring agent. It is one of the main volatile compounds found in apples. Along with red sticky sphere traps, butyl hexanoate can also act as an odor lure for apple maggot flies.
Butyl hexanoate is a fatty acid ester.
, also known as butyl caproate or fema 2201, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a berry, fruity, and pineapple tasting compound that can be found in a number of food items such as pomes, alcoholic beverages, papaya, and fruits. This makes a potential biomarker for the consumption of these food products.
Butyl hexanoate is a fatty acid ester.
, also known as butyl caproate or fema 2201, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a berry, fruity, and pineapple tasting compound that can be found in a number of food items such as pomes, alcoholic beverages, papaya, and fruits. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
626-82-4
VCID:
VC21210189
InChI:
InChI=1S/C10H20O2/c1-3-5-7-8-10(11)12-9-6-4-2/h3-9H2,1-2H3
SMILES:
CCCCCC(=O)OCCCC
Molecular Formula:
C10H20O2
Molecular Weight:
172.26 g/mol
Butyl hexanoate
CAS No.: 626-82-4
Cat. No.: VC21210189
Molecular Formula: C10H20O2
Molecular Weight: 172.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Butyl hexanoate is an aliphatic ester that can be used as a flavoring agent. It is one of the main volatile compounds found in apples. Along with red sticky sphere traps, butyl hexanoate can also act as an odor lure for apple maggot flies. Butyl hexanoate is a fatty acid ester. , also known as butyl caproate or fema 2201, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a berry, fruity, and pineapple tasting compound that can be found in a number of food items such as pomes, alcoholic beverages, papaya, and fruits. This makes a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 626-82-4 |
| Molecular Formula | C10H20O2 |
| Molecular Weight | 172.26 g/mol |
| IUPAC Name | butyl hexanoate |
| Standard InChI | InChI=1S/C10H20O2/c1-3-5-7-8-10(11)12-9-6-4-2/h3-9H2,1-2H3 |
| Standard InChI Key | RPRPDTXKGSIXMD-UHFFFAOYSA-N |
| SMILES | CCCCCC(=O)OCCCC |
| Canonical SMILES | CCCCCC(=O)OCCCC |
| Boiling Point | 208.0 °C |
| Melting Point | -64.3 °C Fp -68.4 ° -68.4°C |
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